Cas no 140480-46-2 (Benzene, monohydrate)

• Product Name: Benzene, monohydrate
• CAS No: 140480-46-2
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 1298856
• PubChem ID: 22272175
• Update Time: 2025-04-20

Benzene, monohydrate Chemical and Physical Properties

Names and Identifiers

• Benzene, monohydrate
• benzene,hydrate
• benzene water
• 140480-46-2
• DTXSID40789948
• DTXSID40624143
• 50412-08-3
• Benzene--oxygen (1/1)
• Benzene--water (1/1)
• VEFXTGTZJOWDOF-UHFFFAOYSA-N
• benzene-water
• water benzene

• Inchi： 1S/C6H6.H2O/c1-2-4-6-5-3-1;/h1-6H;1H2
• InChI Key： VEFXTGTZJOWDOF-UHFFFAOYSA-N
• SMILES： O.C1C=CC=CC=1

Computed Properties

• Exact Mass: 96.05754
• Monoisotopic Mass: 96.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 15.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 31.5